Cas no 2229672-41-5 (1-bromo-2-methylhex-3-ene)

• Product Name: 1-bromo-2-methylhex-3-ene
• CAS No: 2229672-41-5
• MF: C₇H₁₃Br
• MW: 177.082121610641
• CID: 6589235
• PubChem ID: 165696433
• Update Time: 2025-09-18

1-bromo-2-methylhex-3-ene Chemical and Physical Properties

Names and Identifiers

• 1-bromo-2-methylhex-3-ene
• EN300-1938776
• 2229672-41-5

• Inchi： 1S/C7H13Br/c1-3-4-5-7(2)6-8/h4-5,7H,3,6H2,1-2H3/b5-4+
• InChI Key： UPNVAVVKDNTYPW-SNAWJCMRSA-N
• SMILES： BrCC(C)/C=C/CC

Computed Properties

• Exact Mass: 176.02006g/mol
• Monoisotopic Mass: 176.02006g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 66.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 0Ų